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Compound of Interest

Compound Name: 1-(Methoxymethyl)piperazine
Cat. No.: B13095449
Get Quote

Introduction & Chemical Context

1-(Methoxymethyl)piperazine (CAS: 247061-64-9) is a hemiaminal ether formed by the
condensation of piperazine with formaldehyde and methanol. Unlike standard alkyl piperazines,
this compound possesses a reactive

(methoxymethyl or MOM) functionality.

Senior Scientist Note: This compound is chemically labile. It exists in equilibrium with its
hydrolysis products (piperazine and formaldehyde) in aqueous or acidic media. Therefore,
spectroscopic characterization requires strictly anhydrous conditions (e.g.,

or

with molecular sieves) to prevent signal degradation. The data presented below represents the
intact N-MOM species.

Chemical Structure & Properties[1][2][3][4][5][6][7]

e IUPAC Name: 1-(Methoxymethyl)piperazine[1][2]

¢ Molecular Formula:
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e Molecular Weight: 130.19 g/mol

o Key Functional Group: N-Methoxymethyl (N-MOM) — a hemiaminal ether.

Experimental Protocols for Data Acquisition

To ensure data integrity, the following sample preparation protocols are mandatory.

Protocol A: Sample Preparation for NMR

» Solvent Selection: Use Deuterated Chloroform (

) treated with anhydrous
to neutralize trace acidity. Avoid
or acidic solvents which cause immediate hydrolysis.

» Concentration: Prepare a 20 mg/mL solution.

e Tube Prep: Flush NMR tubes with dry nitrogen prior to filling to eliminate atmospheric
moisture.

Protocol B: Mass Spectrometry (GC-MS/ESI)

 Inlet System: Direct injection is preferred over LC-MS to avoid aqueous mobile phases.

« lonization: Electron Impact (El) at 70 eV is standard for structural elucidation; ESI+ in
anhydrous methanol/acetonitrile is suitable for molecular ion confirmation.

Spectroscopic Data Analysis[6][10]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature of 1-(Methoxymethyl)piperazine is characterized by the distinct
methylene "bridge" between the nitrogen and oxygen atoms.

Table 1:
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NMR Data (
, 400 MHz)
Chemical .
. Coupling (
Assignment  Shift ( Multiplicity  Integration Notes
, Hz)
» Ppm)
Diagnostic N-
N-CH2-O 4.05 Singlet (s) 2H - MOM peak.
Sharp singlet.
. Methoxy
O-CHs 3.32 Singlet (s) 3H
group.
Protons
adjacent to
Ring H (N-R) 2.55 Triplet (t) 4H 5.0 the
substituted
nitrogen.
Protons
adjacent to
Ring H (NH) 2.85 Triplet (t) 4H 5.0 the
secondary
amine.
Exchangeabl
e; shift varies
N-H 1.60-1.90 Broad (bs) 1H - with
concentration
Table 2:
NMR Data (
, 100 MH2z)
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Chemical Shift (
Assignment Type Notes
» PpmM)

Downfield shift due to

N-CH2-O 88.5 N and O
electronegativity.

Typical methoxy

O-CHs 55.2
carbon.
) Alpha to tertiary
Ring C (N-R) 50.8 )
amine.
) Alpha to secondary
Ring C (NH) 45.5

amine.

Mechanistic Insight: The shift of the

protons to ~4.05 ppm is the primary indicator of successful N-methoxymethylation. If hydrolysis
occurs, this peak disappears, replaced by the formaldehyde signal (~9.6 ppm or hydrated
forms) and the upfield shift of the piperazine ring protons.

B. Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the presence of the ether linkage and the secondary amine.

Table 3: Key IR Absorption Bands (Neat film)

Wavenumber (

Vibration Mode Functional Group Intensity
)
3300 - 3450 N-H Stretch Secondary Amine Medium, Broad
2800 - 2850 C-H Stretch Medium
1120 C-O-C Stretch Ether Linkage Strong
1050 C-N Stretch Amine Medium

C. Mass Spectrometry (MS)
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The fragmentation pattern is dominated by the stability of the oxonium and iminium ions formed
by cleavage of the N-C-O linkage.

Tabhle 4- Mass Spectrometry Fragmentation (FI 70 eV)

m/z lon Identity Fragment Structure  Abundance

130 Molecular lon Weak (<10%)

99 High

45 Methoxymethyl cation Base Peak (100%)
Piperazine ring )

56 Medium
fragment

Visualizations & Pathways
Diagram 1: Analytical Workflow & Stability Logic

This workflow illustrates the critical decision points in handling 1-(Methoxymethyl)piperazine
to prevent degradation during analysis.

No (Water/Acid present)

Hydrolysis Products:
Piperazine + HCHO + MeOH

Solvent
(Anhydrous?) Yes (Dry/Neutral)

1H NMR Analysis Check Signal:
(CDCI3 / K2C0O3) Singlet @ 4.05 ppm

Click to download full resolution via product page

Caption: Analytical decision tree ensuring sample integrity. The presence of water leads to
immediate hydrolysis, necessitating anhydrous protocols.

Diagram 2: Mass Spectrometry Fragmentation Pathway

The following diagram details the specific bond cleavages leading to the characteristic m/z 45
base peak.
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Iminium lon Methoxymethyl Cation
[N-CH2]+ Ring [CH2=0O-CH3]+
m/z 99 m/z 45 (Base Peak)

Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (El). The formation of the
stabilized methoxymethyl cation (m/z 45) is the dominant event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of 1-
(Methoxymethyl)piperazine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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